Cas no 1476-33-1 (1H-Indol-6-ol,3-[2-(dimethylamino)ethyl]-)

• Product Name: 1H-Indol-6-ol,3-[2-(dimethylamino)ethyl]-
• CAS No: 1476-33-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 157817
• PubChem ID: 15124
• Update Time: 2025-04-19

1H-Indol-6-ol,3-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-ol,3-[2-(dimethylamino)ethyl]-
• 3-[2-(Dimethylamino)ethyl]-1H-indol-6-ol
• 2-(6-(hydroxy)-1H-indol-3-yl)-N,N-dimethylethanamine
• 3-(2-Dimethylamino-aethyl)-indol-6-ol
• 3-(2-dimethylaminoethyl)-1H-indol-6-ol
• 3-(2-Dimethylaminoethyl)-6-hydroxyindole
• 3-(2-dimethylamino-ethyl)-indol-6-ol
• 6-Hydroxy-dimethyltryptamin
• 6-Hydroxy-N,N-dimethyltryptamin
• 6-Hydroxy-N,N-dimethyltryptamine
• AC1L257Q
• BRN 0160817
• CHEBI:431122
• CHEMBL382750
• DNC005854
• INDOL-6-OL, 3-(2-(DIMETHYLAMINO)ETHYL)-
• LS-83678
• 3-(2-Dimethylamino-ethyl)-1H-indol-6-ol
• 6-hydroxy-N-dimethyltryptamine
• 1476-33-1
• 5-22-12-00067 (Beilstein Handbook Reference)
• DTXSID70163752
• BDBM50171259
• PD180821

• Inchi： 1S/C12H16N2O/c1-14(2)6-5-9-8-13-12-7-10(15)3-4-11(9)12/h3-4,7-8,13,15H,5-6H2,1-2H3
• InChI Key： WUQMRWPLIMXBDX-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)NC=C2CCN(C)C

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.3

Experimental Properties

• Density: 1.178
• Boiling Point: 392.8°Cat760mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.646
• PSA: 39.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives